Cas no 116180-17-7 (12(S)-HEPE)

12(S)-HEPE structure

Product Name:12(S)-HEPE

CAS No:116180-17-7

Molecular Formula:C₂₀H₃₀O₃

Molecular Weight:318.4504

CID:131111

PubChem ID:5283191

12(S)-HEPE Properties

Names and Identifiers

- 5,8,10,14,17-Eicosapentaenoicacid, 12-hydroxy-, (5Z,8Z,10E,12S,14Z,17Z)-
- 12(S)-HEPE
- 12(p-Toluyl)dodecansaeure
- 12-(S)-HEPE
- AC1L5SK0
- AR-1C0584
- Benzenedodecanoic acid,4-methyl-
- CTK4F1256
- NSC132294
- SureCN4189855
- (12S)-12-hydroxyeicosapentaenoic acid
- 5,8,10,14,17-Eicosapentaenoic acid, 12-hydroxy-, (5Z,8Z,10E,12S,14Z,17Z)-
- 116180-17-7
- 12-Hydroxy-5,8,10,14,17 eicosapentaenoic acid
- SCHEMBL15529982
- PD020997
- SSF5HC6069
- AKOS040756144
- (12S)-12-Hydroxy-5Z,8Z,10E,14Z,17Z-eicosapentaenoic acid
- UNII-SSF5HC6069
- CHEBI:88345
- (5Z,8Z,10E,12S,14Z,17Z)-12-hydroxyicosa-5,8,10,14,17-pentaenoic acid
- J-003396
- 12-Hydroxyeicosapentaenoic acid, (12S)-
- Q27160196
- 12-Hepe, (12S)-
- 12S-hydroxy-5Z,8Z,10E,14Z,17Z-eicosapentaenoic acid
- 5,8,10,14,17-Eicosapentaenoic acid, 12-hydroxy-, (S-(E,Z,Z,Z,Z))-
- 12(S)-hydroxy-5(Z),8(Z),10(E),14(Z),17(Z)-eicosapentaenoic acid
- LMFA03070008
- DTXSID901345705
- 12S-HEPE
- 12-HEPE
- 74838-73-6
- (5Z,8Z,10E,14Z,17Z)-12-hydroxyeicosa-5,8,10,14,17-pentaenoic acid
- (+-)-12-HEPE
- 81187-21-5
- (+-)-12-hydroxy-5Z,8Z,10E,14Z,17Z-eicosapentaenoic acid
- 12-hydroxy-5Z,8Z,10E,14Z,17Z-icosapentaenoic acid
- 12S-Hydroxyeicosapentaenoic acid
- 12-hydroxyicosa-(5Z,8Z,10E,14Z,17Z)-pentaenoic acid
- 109430-12-8
- CS-0792627
- HY-W747548
- (5Z,8Z,10E,12S,14Z,17Z)-12-Hydroxy-5,8,10,14,17-icosapentaenoic acid
- DB-215018
- InChIKey： MCRJLMXYVFDXLS-UOLHMMFFSA-N
- Inchi： InChI=1S/C20H30O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h3-4,7-11,13-14,17,19,21H,2,5-6,12,15-16,18H2,1H3,(H,22,23)/b4-3-,9-7-,11-8-,13-10-,17-14+/t19-/m0/s1
- SMILES： CC/C=C\C/C=C\C[C@@H](/C=C/C=C\C/C=C\CCCC(=O)O)O

Computed Properties

Exact Mass: 318.21949481g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 13
Monoisotopic Mass: 318.21949481g/mol
Heavy Atom Count: 23
Complexity: 428
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 5
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.5
Topological Polar Surface Area: 57.5Å²

Experimental Properties

LogP: 4.96350
PSA: 57.53000

12(S)-HEPE Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Larodan	14-2097-41-50ug	12(S)-hydroxy-5(Z),8(Z),10(E),14(Z),17(Z)-eicosapentaenoic acid	116180-17-7	>98%	50ug	€383.00	2023-09-19
TRC	H290013-25μg	12(S)-HEPE	116180-17-7		25μg	$ 224.00	2023-04-15
SHENG KE LU SI SHENG WU JI SHU	sc-204986-25 µg	12(S)-HEPE,	116180-17-7	≥98%	25µg	￥1,527.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64984-25ug	12(S)-HEPE	116180-17-7	98%	25ug	￥1764.00	2023-09-09